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Compound of Interest

Compound Name: Triisobutyl phosphate

Cat. No.: B031779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triisobutyl Phosphate (TIBP), a

versatile organophosphorus compound. It covers its fundamental chemical identity, physical

and chemical properties, toxicological data, and relevant experimental protocols. This

document is intended to serve as a valuable resource for professionals in research, science,

and drug development who may be working with or exploring the applications of this

compound.

Chemical Identity
Triisobutyl phosphate is a strong, polar solvent.[1][2][3] Its unique properties make it a

valuable component in a variety of industrial and research applications, including as a

defoamer, plasticizer, and solvent.[1][3][4][5][6]

CAS Number: 126-71-6[4][7][8][9][10][11]

Synonyms:

A comprehensive list of synonyms for Triisobutyl Phosphate is provided in the table below for

easy reference.
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Synonym Source

Phosphoric acid, tris(2-methylpropyl) ester [4][8][9]

TiBP [4][8]

Phosphoric acid triisobutylester [7]

Tri-iso-butylphosphate [7][9]

Isobutyl phosphate [8][9]

Tris(2-methylpropyl) phosphate [9]

Phosphoric acid, triisobutyl ester [9]

2-methylpropyl di2-methylpropyl phosphate [8][9]

Physicochemical and Toxicological Properties
The following tables summarize key quantitative data for Triisobutyl Phosphate, including its

physical and chemical properties, product specifications from a representative technical data

sheet, and toxicological information.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C12H27O4P [7][8][9][12]

Molecular Weight 266.31 g/mol [8]

Appearance
Colorless and transparent

liquid
[10]

Density 0.965 g/cm³ at 20 °C

Boiling Point
~205 °C (decomposes at 272

°C / 1013 hPa)
[8]

Melting Point < -60 °C

Flash Point 133 °C (DIN 51758)

Solubility in Water 0.26 g/L

Vapor Pressure 0.002 hPa at 20 °C

Autoignition Temperature 430 °C (DIN 51794)

Table 2: Representative Technical Specifications

Parameter Specification Source(s)

Purity (%) ≥ 99.0 [10]

Color (APHA) ≤ 20 [10]

Moisture Content (%) ≤ 0.2 [10]

Acidity (mg KOH/g) ≤ 0.1 [10]

Specific Gravity (20°C) 0.960 - 0.970 [10]

Refractive Index (n20/D) 1.4190 – 1.4200 [10]

Table 3: Toxicological Data
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Test Result Species Source(s)

LD50, Oral > 5000 mg/kg Rabbit [8][13]

LD50, Dermal > 5000 mg/kg Rabbit [8][13]

LC50, Inhalation (4h) > 5.14 mg/L Rat [13]

96h LC50 (Zebrafish

Larvae)
56.51 mg/L Zebrafish [14]

120h LC50 (Zebrafish

Larvae)
48.85 mg/L Zebrafish [14]

Skin Irritation Moderate Rabbit [13]

Eye Irritation Moderate - [13]

Skin Sensitization
May cause an allergic

skin reaction
- [8]

Experimental Protocols
This section details methodologies for the synthesis of high-purity Triisobutyl Phosphate, a

dietary toxicity and oncogenicity study in rats, and a neurotoxicity study in zebrafish larvae.

3.1. Synthesis of High-Purity Triisobutyl Phosphate

This protocol describes a method for producing high-purity TIBP through esterification,

dealcoholization, and distillation.[15]

Esterification: The reaction is initiated by reacting phosphorus oxychloride with an excess of

isobutanol. This is a nucleophilic substitution reaction where the oxygen atom of the

isobutanol's hydroxyl group attacks the electrophilic phosphorus atom of phosphorus

oxychloride.[16] The reaction proceeds through the sequential replacement of chlorine atoms

with isobutoxy groups.[16]

Hydrogen Chloride Absorption: The hydrogen chloride gas generated during the esterification

reaction is recovered using an absorption device.[15]
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Dealcoholization: The excess isobutanol is removed from the esterification reaction product.

The recovered isobutanol can be recycled.[15]

Purification: The dealcoholized material undergoes coarse and fine distillation to obtain the

final high-purity product.[15] A purity of up to 99.98% has been reported with this method.[15]

3.2. Dietary Toxicity and Oncogenicity Study in Rats

This protocol outlines a 2-year study on the effects of dietary administration of Tri-n-butyl

phosphate (a related compound) in Sprague-Dawley rats.[17]

Test Animals: Groups of 50 male and 50 female Sprague-Dawley rats.[17]

Administration: The test substance was administered in the diet at concentrations of 0, 200,

700, and 3000 ppm for 2 years.[17]

Monitoring:

Body weights and food consumption were measured weekly for the first 13 weeks and

monthly thereafter.[17]

Hematology was performed at 12, 18, and 24 months.[17]

Urinalyses were performed at 3 weeks and 3, 6, 12, and 18 months.[17]

Endpoint Analysis:

All surviving animals were euthanized after 24 months of treatment.[17]

Macroscopic postmortem examinations were performed on all animals.[17]

Complete histopathological evaluation was performed on control and high-dose animals,

with target organs examined in all dose groups.[17]

3.3. Neurotoxicity Study in Zebrafish Larvae

This study investigated the acute toxicity and neurotoxic effects of TIBP on zebrafish larvae.

[14]
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Test Organism: Zebrafish larvae.[14]

Exposure: Larvae were exposed to varying concentrations of TIBP based on the 120-hour

LC50 value.[14]

Endpoints Measured:

Developmental Toxicity: Heart rate, body length, and eye distance were measured.[14]

Behavioral Effects: Swimming activity was observed in a light test.[14]

Neurodevelopment: Neuro crest cell development was observed in Tg(HuC:eGFP) and

Tg(sox10:eGFP) transgenic zebrafish lines.[14]

Gene Expression: Expression of key neurodevelopmental genes (mbpa, gap43, nestin,

ngfra) and genes related to neurogenesis and acetylcholine was analyzed.[14]

Oxidative Stress: Upregulation of antioxidant enzymes and their transcription levels were

measured.[14]

Apoptosis: Induction of the DNA damage-inducible transcript 3 (ddit3) was measured as

an indicator of apoptosis.[14]

Signaling Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate key processes related to

Triisobutyl Phosphate.

4.1. Synthesis Workflow of Triisobutyl Phosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031779#triisobutyl-phosphate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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